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Compound of Interest

Sucrose Hexasulfate, Potassium
Compound Name:

Salt
CAS No.: 386229-70-5
Cat. No.: B013896

Get Quote

Executive Overview

Sucrose Hexasulfate, Potassium Salt (SHPS) is a highly specialized polysulfated
disaccharide. In the pharmaceutical industry, it is primarily utilized as a critical reference
standard and pharmacopeial impurity marker in the synthesis and quality control of Sucralfate
(sucrose octasulfate aluminum complex), a blockbuster gastrointestinal cytoprotectant[1][2].

Because the biological efficacy of sucralfate relies entirely on its degree of sulfation, monitoring
lower-sulfated impurities like SHPS is a Critical Quality Attribute (CQA) in drug development.
This whitepaper elucidates the precise molecular weight characteristics of SHPS, its
mechanistic context in pharmacology, and the advanced analytical workflows required to
overcome the severe mass spectrometry challenges associated with highly charged
carbohydrates.

Physicochemical Profiling & Molecular Weight
Elucidation
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The molecular weight of SHPS is a foundational metric for mass spectrometry calibration,
stoichiometric calculations during Active Pharmaceutical Ingredient (API) synthesis, and
isotopic distribution modeling.

e Molecular Formula: C12H16K6029Se[1]

o Average Molecular Weight: The commercially accepted average molecular weight of SHPS
is 1051.46 g/mol [1][3].

» Monoisotopic Mass: Based on exact mass calculations of the most abundant isotopes, the
monoisotopic mass is frequently cited as 1051.22 g/mol [4][5]. This slight variance is typical
in technical-grade salts due to natural isotopic distributions and trace hydration states.

« CAS Number: 386229-70-5[1][6].

Structurally, SHPS lacks two sulfate groups compared to the fully sulfated sucrose octasulfate.
This structural variance significantly alters its charge density, making it an essential marker for
identifying incomplete sulfation reactions during APl manufacturing.

ion: Physicochemical .

Property Value | Specification

Chemical Name Sucrose Hexasulfate, Potassium Salt
CAS Number 386229-70-5

Molecular Formula C12H16K6029Se

Average Molecular Weight 1051.46 g/mol

Monoisotopic Mass 1051.22 g/mol

Application Reference standard for Sucralfate API

Mechanistic Context: The Role of Sulfation in
Cytoprotection

To understand the importance of quantifying SHPS, we must examine the mechanism of action
of its fully sulfated counterpart, Sucralfate.
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When exposed to an acidic gastric environment (pH < 4), sucralfate dissociates and
polymerizes into a viscous, polyanion gel[2][7]. The highly negatively charged sulfate groups
bind electrostatically to positively charged proteins (such as albumin and fibrinogen) present in
the exudate of gastrointestinal ulcers[2][8]. If the API contains high levels of hexasulfate
impurities (like SHPS) instead of the octasulfate, the cross-linking density and subsequent
cytoprotective barrier function are severely compromised.
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Diagram 1: The cytoprotective mechanism of action reliant on high-density sulfation.

Analytical Workflows: Overcoming MS Challenges

Expertise & Experience: Analyzing highly charged sulfated carbohydrates like SHPS via Liquid
Chromatography-Mass Spectrometry (LC-MS) presents severe analytical bottlenecks.

e Poor Retention: Their extreme polarity results in virtually no retention on standard C18
reversed-phase columns[9].

e In-Source Fragmentation: The high acidity of the sulfo groups leads to coulombic repulsion
and extensive in-source fragmentation (loss of SOs groups) during Electrospray lonization
(ESI), drastically reducing detection sensitivity[10][11].

The Solution: To circumvent these issues, we employ lon-Pairing Reversed-Phase Ultra-
Performance Liquid Chromatography (IPRP-UPLC) coupled with ESI-MS/MS. By introducing a
volatile ion-pairing reagent such as Diethylamine (DEA) into the mobile phase, we achieve two
critical outcomes:

o Chromatographic Retention: The alkylamine pairs with the sulfate groups, increasing the
hydrophobicity of the complex and allowing robust retention on a polar amide column[9][12].

¢ lonization Stability: DEA forms a stable, positively charged complex with the sulfated
carbohydrate (e.g., [SHS + DEA] adducts), neutralizing the negative charges and preventing
premature fragmentation in the mass spectrometer[10].
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Diagram 2: IPRP-UPLC-MS/MS analytical workflow for polysulfated carbohydrates.

Experimental Protocol: IPRP-UPLC-MS/MS
Determination

The following is a self-validating, step-by-step methodology for the quantification of SHPS in
complex matrices, adapted from validated methodologies for polysulfated carbohydrates[9][11].

Step 1: Sample Preparation (Weak Anion Exchange SPE)
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Conditioning: Condition a Weak Anion Exchange (WAX) Solid Phase Extraction cartridge
with 1 mL methanol followed by 1 mL HPLC-grade water.

Loading: Load 200 pL of the sample (e.g., API solution or biological matrix) onto the
cartridge.

Washing: Wash with 1 mL of 2% formic acid in water to remove neutral and cationic
interferences.

Elution: Elute the highly anionic SHPS using 500 pL of 5% ammonium hydroxide in
methanol.

Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute in 100 pL of Mobile Phase A.

Step 2: Chromatographic Separation

Column: Utilize a Polar Amide Column (e.g., 2.1 x 100 mm, 1.7 pm).

Mobile Phase A: 15 mM Diethylamine (DEA) and 100 mM Hexafluoroisopropanol (HFIP) in
HPLC-grade water[11].

Mobile Phase B: 15 mM DEA and 100 mM HFIP in 75% Acetonitrile[11].

Gradient: Run a linear gradient from 5% B to 60% B over 8 minutes. The strong interaction
between the DEA-SHPS complex and the amide stationary phase ensures sharp,
symmetrical peaks[9][12].

Step 3: ESI-MS/MS Detection

lonization: Operate the mass spectrometer in Positive ESI mode. (Note: While sulfated
compounds are inherently negative, the addition of DEA creates a predominant, stable
positive complex ion, which yields superior signal-to-noise ratios[10]).

Monitoring: Monitor the specific Multiple Reaction Monitoring (MRM) transitions for the DEA-
SHPS adduct.
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o System Suitability: Ensure a signal-to-noise (S/N) ratio of >50 at the Lower Limit of
Quantitation (LLOQ) and a relative standard deviation (RSD) of <2.0% across five replicate

injections[9].

Parameter Specification / Setting

Analytical Column Polar Amide (2.1 x 100 mm, 1.7 um)

lon-Pairing Reagent 15 mM Diethylamine (DEA)

Aqueous Mobile Phase (A) 15 mM DEA + 100 mM HFIP in H20

Organic Mobile Phase (B) 15 mM DEA + 100 mM HFIP in 75% Acetonitrile

lonization Mode Electrospray lonization (ESI) - Positive Mode

Target Adduct [Analyte + DEA]* Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b013896?utm_src=pdf-custom-synthesis#bc-rfq
https://www.scbt.com/p/sucrose-hexasulfate-potassium-salt-386229-70-5
https://www.ncbi.nlm.nih.gov/books/NBK551527/
https://www.pharmaffiliates.com/en/parentapi/sucrose-impurities
https://www.chemscene.com/386229-70-5.html
https://www.qcchemical.com/index.php/Index/products_show?id=QS210303
https://www.pharmaffiliates.com/en/386229-70-5-sucrose-hexasulfate-potassium-salt-technical-grade-pa1921540.html
https://en.wikipedia.org/wiki/Sucralfate
https://pubchem.ncbi.nlm.nih.gov/compound/Sucralfate
https://www.researchgate.net/publication/270222694_A_novel_ultra_performance_liquid_chromatography-tandem_mass_spectrometry_method_for_the_determination_of_sucrose_octasulfate_in_dog_plasma
https://cdn2.hubspot.net/hubfs/295381/Journal_of_Chromatography_B._2015.pdf?t=1429019669117
https://pmc.ncbi.nlm.nih.gov/articles/PMC3234587/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3234587/
https://www.researchgate.net/figure/LC-MS-MS-chromatograms-of-a-blank-dog-plasma-b-blank-dog-plasma-with-internal_fig3_270222694
https://www.benchchem.com/product/b013896/docs#comprehensive-physicochemical-and-analytical-profiling-of-sucrose-hexasulfate-potassium-salt
https://www.benchchem.com/product/b013896/docs#comprehensive-physicochemical-and-analytical-profiling-of-sucrose-hexasulfate-potassium-salt
https://www.benchchem.com/product/b013896/docs#comprehensive-physicochemical-and-analytical-profiling-of-sucrose-hexasulfate-potassium-salt
https://www.benchchem.com/product/b013896/docs#comprehensive-physicochemical-and-analytical-profiling-of-sucrose-hexasulfate-potassium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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